N-(4-ethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide

• Molecular Formula: C13H17N5O2S
• Molecular Weight: 307.37 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-2-(1-methyltetrazol-5-yl)sulfanylpropanamide
• InChI: InChI=1S/C13H17N5O2S/c1-4-20-11-7-5-10(6-8-11)14-12(19)9(2)21-13-15-16-17-18(13)3/h5-9H,4H2,1-3H3,(H,14,19)
• InChI Key: JUAXGWUMGAQMCM-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)C(C)SC2=NN=NN2C

Description

N-(4-ethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. Chronic pain is a debilitating condition that affects millions of people worldwide, and current treatments are often inadequate or associated with significant side effects. EMA401 represents a novel approach to the treatment of chronic pain, and its potential benefits are currently being explored in scientific research.

Mechanism of Action

N-(4-ethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide acts by selectively blocking the activity of a protein called the angiotensin II type 2 receptor (AT2R). This receptor is involved in the regulation of pain signaling in the nervous system, and blocking its activity can reduce pain sensitivity. N-(4-ethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide has been shown to be highly selective for the AT2R, and does not interact with other related receptors.
Biochemical and Physiological Effects:
In addition to its effects on pain, N-(4-ethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide has been shown to have other biochemical and physiological effects. For example, it has been shown to reduce inflammation and to promote the regeneration of damaged nerve cells. These effects may have potential applications in the treatment of other conditions, such as peripheral neuropathy and spinal cord injury.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide has several advantages for use in lab experiments. It is a small molecule drug that can be easily synthesized and purified, and it has a well-defined mechanism of action. It is also highly selective for its target receptor, which reduces the potential for off-target effects. However, N-(4-ethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide has some limitations as well. It has a relatively short half-life, which may require frequent dosing in some experiments. Additionally, its effects may be influenced by factors such as the route of administration and the species used in experiments.

Future Directions

There are several potential future directions for research on N-(4-ethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide. One area of interest is the development of new formulations or delivery methods that could improve its pharmacokinetic properties. Another direction is the exploration of its effects in other types of pain, such as cancer pain or visceral pain. Finally, there is interest in understanding the molecular mechanisms underlying its effects, which could lead to the development of new drugs with similar activity.

Synthesis Methods

N-(4-ethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide can be synthesized using a variety of methods, but the most common approach involves the reaction of 4-ethoxyaniline with 2-bromoethyl methyl tetrazolethiol in the presence of a palladium catalyst. The resulting product is then purified using chromatography and characterized using spectroscopic techniques.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide has been the subject of numerous scientific studies, with a focus on its potential use as a treatment for chronic pain. In preclinical studies, N-(4-ethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide has been shown to be effective in reducing pain in animal models of neuropathic pain and inflammatory pain. These studies have also demonstrated that N-(4-ethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]propanamide is well-tolerated and does not produce significant side effects.